Methyl 3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate;hydrochloride

• IUPAC Name: methyl 3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate;hydrochloride
• InChI: InChI=1S/C7H12F3NO2.ClH/c1-6(2,5(12)13-3)4(11)7(8,9)10;/h4H,11H2,1-3H3;1H
• InChI Key: PKISDIFAPYODRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C(F)(F)F)N)C(=O)OC.Cl
• Molecular Formula: C7H13ClF3NO2
• Molecular Weight: 235.63 g/mol
• CAS RN: 146425-32-3

Description

Methyl 3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate;hydrochloride, also known as TFB, is a synthetic compound that has gained attention in the scientific community due to its potential as a research tool. TFB is a derivative of the amino acid valine, and it has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

• Analytical Method Development for New Synthetic Cannabinoids : Oya Yeter's study in 2020 focused on the development of an analytical method to detect and quantitate a new synthetic cannabinoid and its metabolites in blood samples, including compounds structurally related to Methyl 3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride (Yeter, 2020).

• Molecular Docking and Spectroscopic Studies : The research by K. Vanasundari et al. in 2018 involved molecular docking, vibrational, structural, electronic, and optical studies of certain compounds, including derivatives related to Methyl 3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride, indicating their potential in biological activities (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).

• Regiospecific Synthesis in Organic Chemistry : D. Volochnyuk et al. (2003) explored the reaction of trifluoromethyl-containing compounds with electron-rich amino heterocycles, providing insights into the regiospecific synthesis of fused pyridines, which is relevant to the understanding of reactions involving Methyl 3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride (Volochnyuk, Pushechnikov, Krotko, Sibgatulin, Kovalyova, & Tolmachev, 2003).

• Metabolic Profiling of Synthetic Cannabinoids : A study by Oya Yeter and Yeter Erol Ozturk in 2019 provided insights into the metabolic profiling of a synthetic cannabinoid, with relevance to the metabolism of related trifluoromethyl compounds (Yeter & Ozturk, 2019).

• Fluoroalkyl Amino Reagents in Medicinal Chemistry : Research by Étienne Schmitt et al. in 2017 on fluoroalkyl amino reagents sheds light on the synthesis of fluorinated compounds, relevant to the chemistry of Methyl 3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride and its applications in medicinal and agricultural chemistry (Schmitt, Bouvet, Pégot, Panossian, Vors, Pazenok, Magnier, & Leroux, 2017).